ethyl 3-(benzo[d]thiazol-2-yl)-2-(3-chlorobenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-(1,3-benzothiazol-2-yl)-2-[(3-chlorobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C24H20ClN3O3S2/c1-2-31-24(30)28-11-10-16-19(13-28)33-23(27-21(29)14-6-5-7-15(25)12-14)20(16)22-26-17-8-3-4-9-18(17)32-22/h3-9,12H,2,10-11,13H2,1H3,(H,27,29)
• InChI Key: UQUVVHUBUIDBPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC(=CC=C5)Cl
• Molecular Formula: C24H20ClN3O3S2
• Molecular Weight: 498.0 g/mol
• CAS No.: 887889-48-7

Description

Ethyl 3-(benzo[d]thiazol-2-yl)-2-(3-chlorobenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C24H20ClN3O3S2 and its molecular weight is 498.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

A significant aspect of research on this compound revolves around its synthesis and the exploration of its chemical properties. For instance, Mohamed et al. (2014) described a convenient synthesis method for ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives through interactions of ethyl 2-(benzo[d]thazol-2-yl)acetate with various arylidinemalononitrile derivatives. This method facilitates the creation of compounds with potential for further chemical modifications and applications in medicinal chemistry (Mohamed, 2014).

Biological Evaluation and Applications

The biological activities of derivatives of this compound have been a subject of investigation, aiming at discovering new therapeutic agents. Bhoi et al. (2016) synthesized novel benzothiazole-containing 4H-pyrimido[2,1-b]benzothiazoles derivatives, showcasing an expedited, solvent-free, microwave-assisted synthesis. These compounds were evaluated for their antibacterial, antioxidant, and antitubercular activities, highlighting the versatility of this chemical framework in drug discovery (Bhoi et al., 2016).

Potential Anticancer Applications

Exploring the anticancer potential, Gad et al. (2020) worked on the discovery of new apoptosis-inducing agents based on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, a related compound, for breast cancer treatment. This research highlighted the compound's synthesis, in vitro, and in vivo activity evaluations, showcasing its promise as a lead compound in cancer therapy (Gad et al., 2020).